Cas no 1597224-31-1 (ethyl 3-hydroxypiperidine-3-carboxylate)

• Product Name: ethyl 3-hydroxypiperidine-3-carboxylate
• CAS No: 1597224-31-1
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• MDL: MFCD32880184
• CID: 4702236
• PubChem ID: 116798911
• Update Time: 2025-06-08

ethyl 3-hydroxypiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-hydroxypiperidine-3-carboxylate

• MDL： MFCD32880184
• Inchi： 1S/C8H15NO3/c1-2-12-7(10)8(11)4-3-5-9-6-8/h9,11H,2-6H2,1H3
• InChI Key： INOIRMPDTDVYQO-UHFFFAOYSA-N
• SMILES： N1CCCC(O)(C(OCC)=O)C1

Additional information on ethyl 3-hydroxypiperidine-3-carboxylate

Comprehensive Analysis of Ethyl 3-Hydroxypiperidine-3-Carboxylate (CAS No. 1597224-31-1): Properties, Applications, and Industry Trends

Ethyl 3-hydroxypiperidine-3-carboxylate (CAS No. 1597224-31-1) is a versatile organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative, characterized by its hydroxyl and ester functional groups, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a six-membered nitrogen heterocycle with carboxylate and hydroxyl substituents, makes it valuable for designing drug candidates and chiral building blocks.

Recent studies highlight the growing demand for piperidine-based compounds in medicinal chemistry, particularly for CNS-targeted therapies and enzyme inhibitors. The 3-hydroxypiperidine scaffold is frequently explored for its conformational rigidity and hydrogen-bonding capabilities, which are critical for optimizing drug-receptor interactions. Researchers are actively investigating ethyl 3-hydroxypiperidine-3-carboxylate derivatives for potential applications in treating neurological disorders, a trending topic in 2024 pharmaceutical innovations.

From a synthetic perspective, CAS 1597224-31-1 offers advantages in stereoselective synthesis due to its chiral center at the 3-position. Industry reports indicate its utility in asymmetric catalysis and green chemistry approaches, aligning with the global shift toward sustainable manufacturing. Analytical techniques like HPLC purity testing and NMR structural confirmation are essential for quality control, as emphasized in recent GMP-compliant production guidelines.

The compound’s solubility profile (moderate in polar solvents like ethanol and DMSO) makes it suitable for high-throughput screening platforms. Patent literature reveals its incorporation into protease inhibitor libraries and allosteric modulator designs, addressing current interests in precision medicine. Stability studies under varying pH conditions further support its formulation potential in oral drug delivery systems.

Market analysts note increased procurement of ethyl 3-hydroxypiperidine-3-carboxylate suppliers by contract research organizations (CROs), driven by orphan drug development projects. Regulatory databases confirm its non-hazardous classification under standard handling conditions, though proper laboratory safety protocols remain imperative. The compound’s structure-activity relationship (SAR) data is frequently referenced in AI-driven drug discovery publications, reflecting cross-disciplinary technological integration.

Emerging applications include its use in bioconjugation chemistry for antibody-drug conjugates (ADCs) and metal-organic frameworks (MOFs) for controlled release. These developments respond to frequent search queries about next-generation therapeutics and advanced material science. Academic collaborations have also explored its role in multi-component reactions, a hot topic in click chemistry forums.

For researchers sourcing CAS 1597224-31-1 price or bulk quantities, chromatographic purity (>98%) and enantiomeric excess specifications are critical purchasing factors. The compound’s logP value and metabolic stability data are often requested in ADMET prediction studies, underscoring its relevance in preclinical development workflows. Current supply chain optimization strategies aim to reduce lead times for this niche chemical.

In conclusion, ethyl 3-hydroxypiperidine-3-carboxylate exemplifies the intersection of medicinal chemistry and process development. Its adaptability across small-molecule pipelines and compatibility with continuous flow synthesis methods position it as a compound of enduring scientific and industrial value. Future research directions may explore its crystallographic properties and polypharmacology potential, answering growing inquiries about multi-target drug design.